Cas no 77856-51-0 (Pentanedioic acid, 3-[[(phenylmethoxy)carbonyl]amino]-, dimethyl ester)

• Product Name: Pentanedioic acid, 3-[[(phenylmethoxy)carbonyl]amino]-, dimethyl ester
• CAS No: 77856-51-0
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• MDL: MFCD31803332
• CID: 535367
• PubChem ID: 11098912
• Update Time: 2025-04-19

Pentanedioic acid, 3-[[(phenylmethoxy)carbonyl]amino]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-[[(phenylmethoxy)carbonyl]amino]-, dimethyl ester
• dimethyl 3-(phenylmethoxycarbonylamino)pentanedioate
• DTXSID00455192
• MFCD31803332
• 77856-51-0
• dimethyl 3-(((benzyloxy)carbonyl)amino)pentanedioate
• WS-00335
• D85800
• DIMETHYL 3-(BENZYLOXYCARBONYLAMINO)PENTANEDIOATE
• SCHEMBL10966776
• DB-416036
• 1,5-DIMETHYL 3-{[(BENZYLOXY)CARBONYL]AMINO}PENTANEDIOATE

• MDL： MFCD31803332
• Inchi： 1S/C15H19NO6/c1-20-13(17)8-12(9-14(18)21-2)16-15(19)22-10-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3,(H,16,19)
• InChI Key： GCARTCPMCGRKDU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC(=O)OC)CC(=O)OC)=O

Computed Properties

• Exact Mass: 309.12127
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 90.93